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Compound of Interest

5-chloro-3-methylpyridazine
Compound Name:

hydrochloride
CAS No.: 2153472-96-7
Cat. No.: B6247043

Get Quote

\ J

Structural Analysis, Synthetic Pathways, and Reactivity
Profile for Drug Discovery[1]
Executive Summary

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) is a critical heterocyclic
building block in medicinal chemistry, particularly for the development of kinase inhibitors and
agrochemicals. As a 1,2-diazine scaffold, it offers a unique electronic profile compared to its
pyridine analogues. This guide focuses on the specific isomer where the chlorine atom is at the
beta position (C5) and the methyl group is at the alpha position (C3), distinguishing it from its
more reactive isomer, 3-chloro-5-methylpyridazine.[1] The hydrochloride salt form is preferred
for its enhanced stability and crystallinity, mitigating the volatility and hygroscopicity of the free
base.

Chemical Identity & Structural Analysis

The regiochemistry of substituted pyridazines is often a source of confusion in commercial
catalogs. It is vital to distinguish between the two primary isomers:
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o Target Compound:5-Chloro-3-methylpyridazine (Cl at C5, Me at C3).[2]
¢ Isomer:3-Chloro-5-methylpyridazine (Cl at C3, Me at C5).

In the target compound, the chlorine atom resides at the meta position relative to the N1
nitrogen, rendering it electronically distinct. The C3-methyl group is activated by the adjacent
N2 nitrogen, making it susceptible to lateral deprotonation.

Physicochemical Properties (HCI Salt)

Property Value /| Description

CAS Number (HCI) 2153472-96-7

CAS Number (Free Base) 808773-40-2

Molecular Formula CsHsCIN2[1][3] - HCI

Molecular Weight 165.02 g/mol (Salt); 128.56 g/mol (Base)
Appearance White to off-white crystalline solid

Soluble in water, DMSO, Methanol; Sparingly

Solubility ]

soluble in DCM
pKa (Conjugate Acid) ~2.5 (Pyridine-like N protonation)
H-Bond Acceptors 2 (N1, N2)

Synthetic Routes

The synthesis of 5-chloro-3-methylpyridazine typically avoids direct chlorination of the ring,
which lacks regioselectivity. The preferred industrial route involves the deoxychlorination of a
specific pyridazinone precursor.

Primary Synthetic Pathway

The most reliable method proceeds via the 5-hydroxy-3-methylpyridazine (tautomer of 6-
methyl-4(1H)-pyridazinone) intermediate. This precursor is treated with phosphoryl chloride
(POCI5) to install the chlorine atom.[1]
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Figure 1: Synthetic pathway from acyclic precursors to the hydrochloride salt via the
pyridazinone intermediate.[1]

Reactivity Profile

The reactivity of 5-chloro-3-methylpyridazine is dominated by the electron-deficient nature of
the 1,2-diazine ring. However, the C5 position is beta to the nitrogens, making it less
electrophilic than the C3/C6 positions.

Nucleophilic Aromatic Substitution (SnAr)

Unlike 3-chloropyridazines, which react rapidly with nucleophiles due to the alpha-nitrogen
effect, the 5-chloro isomer reacts more sluggishly.

e Mechanism: Addition-Elimination.

o Conditions: Requires elevated temperatures or strong nucleophiles (e.g., NaOMe, amines in
DMF/DMSO at >80°C).[1]

o Regioselectivity: High.[4][5] The C5 position is the only leaving group site, avoiding the
mixture of isomers often seen in pyridine chemistry.
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Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

This is the most valuable transformation for drug discovery.[1] The C5-Cl bond is an excellent

handle for Pd-catalyzed coupling.

e Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids.
o Catalyst: Pd(dppf)Clz or Pd(PPhs)a.[1]
o Base: K2COs or Cs2CO0s.
o Solvent: Dioxane/Water or Toluene/Ethanol.

o Buchwald-Hartwig: Couples with amines to form C-N bonds, often preferred over SnAr for

sterically hindered amines.

Lateral Lithiation (C-H Activation)

The methyl group at C3 is "lateral” to the N=N bond.[1] The electron-withdrawing ring increases
the acidity of the methyl protons.

e Reagent: Lithium Diisopropylamide (LDA) or LiITMP at -78°C.
» Electrophiles: Aldehydes, alkyl halides, or deuterium sources.

» Note: The 5-chloro group is generally stable to lithiation conditions if the temperature is
strictly controlled, though "halogen dance" or benzyne-like mechanisms are potential side
reactions if allowed to warm.
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Figure 2: Divergent reactivity map showing the three primary functionalization vectors.[1]

Handling, Stability & Safety

« Storage: The hydrochloride salt is hygroscopic. Store under inert atmosphere
(Argon/Nitrogen) at 2-8°C.
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 Stability: The free base is prone to sublimation and oxidation over time. The HCI salt
stabilizes the pyridine-like nitrogen, preventing degradation.

» Safety Hazards (GHS):

H302: Harmful if swallowed.

o

[¢]

H315/H319: Causes skin and serious eye irritation.

[e]

H335: May cause respiratory irritation.

[e]

Precaution: Use standard PPE (gloves, goggles, fume hood).[1] Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Whitepaper: 5-Chloro-3-methylpyridazine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6247043/docs#technical-whitepaper-5-chloro-3-
methylpyridazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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